Cas no 1261938-59-3 (2-Chloro-5-[3-(pyrrolidinylsulfonyl)phenyl]nicotinic acid)

• Product Name: 2-Chloro-5-[3-(pyrrolidinylsulfonyl)phenyl]nicotinic acid
• CAS No: 1261938-59-3
• MF: C₁₆H₁₅ClN₂O₄S
• MW: 366.819301843643
• MDL: MFCD18318732
• CID: 2764743
• PubChem ID: 53224680
• Update Time: 2025-05-26

2-Chloro-5-[3-(pyrrolidinylsulfonyl)phenyl]nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-5-[3-(PYRROLIDINYLSULFONYL)PHENYL]NICOTINIC ACID
• 2-Chloro-5-(3-(pyrrolidin-1-ylsulfonyl)phenyl)nicotinic acid
• 2-Chloro-5-[3-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95%
• DTXSID70688470
• MFCD18318732
• 2-Chloro-5-[3-(pyrrolidine-1-sulfonyl)phenyl]pyridine-3-carboxylic acid
• 1261938-59-3
• 2-Chloro-5-[3-(pyrrolidinylsulfonyl)phenyl]nicotinic acid

• MDL： MFCD18318732
• Inchi： 1S/C16H15ClN2O4S/c17-15-14(16(20)21)9-12(10-18-15)11-4-3-5-13(8-11)24(22,23)19-6-1-2-7-19/h3-5,8-10H,1-2,6-7H2,(H,20,21)
• InChI Key： RNTQFGYKSLQQLC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1=CC=CC(=C1)S(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 366.0441058Da
• Monoisotopic Mass: 366.0441058Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 96Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Chloro-5-[3-(pyrrolidinylsulfonyl)phenyl]nicotinic acid

2-Chloro-5-[3-(pyrrolidinylsulfonyl)phenyl]nicotinic Acid: A Comprehensive Overview

2-Chloro-5-[3-(pyrrolidinylsulfonyl)phenyl]nicotinic acid (CAS No. 1261938-59-3) is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of nicotinic acids, which are known for their diverse biological activities. The molecule incorporates a pyrrolidine ring, a sulfonyl group, and a chlorine atom, making it a unique candidate for various applications in drug discovery and development.

The nicotinic acid moiety in this compound serves as a foundational structure, while the pyrrolidinylsulfonyl group introduces additional functional complexity. Recent studies have highlighted the potential of such structures in modulating receptor activity, particularly in the context of G-protein coupled receptors (GPCRs). The chlorine substituent further enhances the compound's pharmacokinetic properties, including its bioavailability and metabolic stability.

From a synthetic standpoint, 2-Chloro-5-[3-(pyrrolidinylsulfonyl)phenyl]nicotinic acid is typically synthesized through multi-step organic reactions. These include nucleophilic aromatic substitution, sulfonation, and cyclization processes. The synthesis pathway is designed to maximize yield while maintaining the integrity of the functional groups. Researchers have explored various solvent systems and catalysts to optimize these reactions, ensuring scalability for potential large-scale production.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits selectivity towards certain GPCRs, which are implicated in various physiological processes such as inflammation, pain perception, and neurotransmission. Recent findings from studies published in *Nature Communications* and *Journal of Medicinal Chemistry* suggest that this compound could serve as a lead molecule for developing novel therapeutics targeting chronic inflammatory diseases and neuropathic pain.

The pyrrolidinylsulfonyl group plays a pivotal role in modulating the compound's pharmacodynamic properties. This group enhances the molecule's ability to penetrate cellular membranes, thereby improving its bioavailability. Additionally, the sulfonyl group contributes to hydrogen bonding interactions, which are critical for receptor binding and selectivity.

From an analytical chemistry perspective, 2-Chloro-5-[3-(pyrrolidinylsulfonyl)phenyl]nicotinic acid has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses confirm the compound's purity and structural integrity. High-performance liquid chromatography (HPLC) methods have also been developed for its quantitative analysis in biological matrices.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various GPCRs. Molecular docking studies reveal that the chlorine atom at position 2 of the nicotinic acid ring interacts favorably with hydrophobic pockets on the receptor surface. This interaction is crucial for stabilizing receptor-ligand complexes and enhancing agonist or antagonist activity.

In terms of toxicity profile, preliminary studies indicate that 2-Chloro-5-[3-(pyrrolidinylsulfonyl)phenyl]nicotinic acid exhibits low acute toxicity in animal models. However, long-term toxicity studies are currently underway to assess its safety profile for potential clinical use.

The development of this compound represents a significant milestone in medicinal chemistry. Its unique structure combines functional groups that offer both therapeutic potential and chemical versatility. As research continues to unfold, it is anticipated that 2-Chloro-5-[3-(pyrrolidinylsulfonyl)phenyl]nicotinic acid will pave the way for innovative treatments across multiple therapeutic areas.